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Compound of Interest

Compound Name: Rodine 213

CAS No.: 12738-46-4

Cat. No.: B1172527

Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with detailed information on the factors affecting the performance of Rodine 213,

an organic, cationic liquid corrosion inhibitor, particularly at elevated temperatures in

hydrochloric acid solutions.[1][2][3]

Frequently Asked Questions (FAQs)
Q1: What is Rodine 213 and what is its primary function?

A1: Rodine 213 is a premium organic, liquid, cationic corrosion inhibitor formulated with a keto-

amine complex, non-ionic surfactants, and solvents.[2] It is specifically designed to inhibit the

corrosive attack of hydrochloric acid on metals such as iron, steel, copper, and brass during

industrial cleaning, pickling, and descaling operations.[1][2][3] Its primary function is to form a

protective film on the metal surface, significantly reducing metal loss without substantially

slowing down the cleaning or descaling process.[2]

Q2: What is the recommended maximum operating temperature for Rodine 213?
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A2: Rodine 213 is noted for its exceptional strength and heat stability.[1][2] The required

dosage of the inhibitor increases with the operating temperature. For example, in a 5% w/w HCl

solution, the recommended dosage per 1000 liters of diluted acid is 1 liter for operations up to

65°C, 2 liters for up to 80°C, and 3 liters for up to 93°C (200°F).[4][5] Exceeding these

temperature guidelines without adjusting inhibitor concentration can lead to decreased

performance.

Q3: How does high temperature affect the performance and stability of Rodine 213?

A3: High temperatures can impact the performance of amine-based inhibitors like Rodine 213
in several ways:

Thermal Degradation: Amine-based inhibitors can thermally degrade at high temperatures.

This degradation can lead to a loss of the active inhibiting molecules and the formation of by-

products that may be less effective or even corrosive.[6][7][8]

Decreased Adsorption: The inhibitor functions by adsorbing onto the metal surface. This

adsorption is an equilibrium process. At higher temperatures, the rate of desorption can

increase, leading to a less stable and less complete protective film on the metal surface. This

results in reduced inhibition efficiency.[9][10]

Increased Corrosion Rate: The fundamental rate of corrosion reactions increases with

temperature. This means that even with an inhibitor present, the underlying corrosion

pressure on the metal is significantly higher at elevated temperatures, demanding more from

the inhibitor.[9][10]

Q4: Can the concentration of hydrochloric acid affect Rodine 213's performance at high

temperatures?

A4: Yes. Both acid concentration and temperature are critical factors. Studies on Rodine 213
have shown that the corrosion rate of mild steel increases with higher concentrations of HCl.[9]

[10] Consequently, the inhibitor's efficiency tends to decrease as the acid concentration rises.

[9][10] This effect is compounded by high temperatures, requiring an adjustment in the inhibitor

dosage to maintain effective protection. The manufacturer provides specific dosage

recommendations based on both the acid concentration and the operational temperature.[1][4]
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Troubleshooting Guide
This guide addresses common issues encountered when using Rodine 213 in high-

temperature environments.

Issue 1: Rapid Decrease in Inhibition Efficiency During Operation.

Potential Cause 1: Temperature Excursion.

Verification: Check temperature logs to confirm if the operational temperature exceeded

the recommended limits for the dosage being used.

Solution: Reduce the system temperature to within the specified range. If higher

temperatures are necessary, increase the concentration of Rodine 213 according to the

manufacturer's guidelines.[4]

Potential Cause 2: Inhibitor Degradation.

Verification: The thermal stability of amine inhibitors is a known concern.[6] Prolonged

exposure to high temperatures can cause the inhibitor to break down.

Solution: In closed-loop or recirculating systems, consider a partial replacement or

replenishment of the inhibited acid solution over time to maintain an effective

concentration of the active inhibitor.

Potential Cause 3: Incorrect Initial Dosing.

Verification: Review the initial calculation for the inhibitor dosage against the system

volume, acid concentration, and operating temperature. Under-dosing is a common cause

of inhibitor failure.[11]

Solution: Recalculate the required dosage and add the necessary amount of Rodine 213
to reach the optimal concentration.

Issue 2: Unexpected Pitting or Localized Corrosion on Metal Surfaces.

Potential Cause 1: Incomplete Inhibitor Film Formation.
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Verification: Insufficient agitation or circulation during the initial application of the inhibited

acid can lead to poor film formation.[1]

Solution: Ensure the inhibited acid solution is thoroughly mixed and circulated to allow the

cationic inhibitor molecules to reach and adsorb onto all metal surfaces effectively.[12]

Potential Cause 2: Presence of Contaminants.

Verification: Analyze the acid solution for contaminants. Certain ions or organic materials

can interfere with the inhibitor's adsorption mechanism or accelerate its degradation.

Solution: If possible, use a fresh batch of acid and ensure the system to be cleaned is free

of interfering residues before introducing the inhibited acid.
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Caption: Troubleshooting workflow for Rodine 213 performance issues.

Quantitative Data
The performance of a corrosion inhibitor is quantified by its Inhibition Efficiency (IE), calculated

from corrosion rate data.

Table 1: Recommended Dosage for Rodine 213 in 5% and 10% w/w HCl[4]

Operating Temperature
Dosage for 5% HCl (per
1000L)

Dosage for 10% HCl (per
1000L)

Up to 65°C (150°F) 1.0 Liters 1.25 Liters

Up to 80°C (175°F) 2.0 Liters 2.50 Liters

Up to 93°C (200°F) 3.0 Liters 3.50 Liters

Table 2: Representative Inhibition Efficiency Data for Amine-Based Inhibitor on Mild Steel in 1M

HCl at Different Temperatures.

Note: This is representative data for a similar inhibitor system, as specific quantitative IE% data

for Rodine 213 from peer-reviewed sources is limited. The trend of decreasing efficiency with

increasing temperature is typical for physically adsorbing inhibitors.
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Temperature
Inhibitor Conc.
(ppm)

Corrosion Rate
(mm/yr)

Inhibition
Efficiency (IE%)

30°C 0 (Blank) 1.25 -

30°C 1000 0.11 91.2%

50°C 0 (Blank) 4.80 -

50°C 1000 0.62 87.1%

70°C 0 (Blank) 15.20 -

70°C 1000 2.89 81.0%

Experimental Protocols
1. Protocol: Weight Loss Method for Inhibition Efficiency (Based on ASTM G170/G31)[13]

This method determines the corrosion rate of a metal in the presence and absence of an

inhibitor.

1. Coupon Preparation:

a. Use mild steel coupons of known dimensions (e.g., 3.9 cm x 1.2 cm x 0.5 cm).[9][10]

b. Polish the coupons with silicon carbide paper, rinse with deionized water and acetone,

dry, and weigh to the nearest 0.1 mg.

2. Solution Preparation:

a. Prepare corrosive solutions (e.g., 5% HCl) with and without various concentrations of

Rodine 213.

3. Immersion Test:

a. Immerse the prepared coupons in the test solutions within a thermostatically controlled

water bath set to the desired experimental temperature (e.g., 65°C).

b. Ensure the volume of the solution is sufficient to avoid significant changes in corrosivity.
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c. Keep the coupons immersed for a fixed period (e.g., 4-16 hours).[1][10]

4. Post-Test Analysis:

a. Remove coupons, clean them with a suitable cleaning solution (e.g., inhibited acid),

rinse, dry, and re-weigh.

5. Calculation:

a. Corrosion Rate (CR) in mm/year = (8.76 x 10^4 * W) / (A * T * D), where W is weight

loss (g), A is area (cm²), T is time (hours), and D is density (g/cm³).

b. Inhibition Efficiency (IE%) = [(CR_blank - CR_inhibited) / CR_blank] * 100.

Weight Loss Experimental Workflow
1. Prepare & Weigh

Metal Coupon

3. Immerse Coupon in
Thermostated Solution

2. Prepare Acid Solutions
(With & Without Inhibitor)

4. Hold for Fixed
Time (e.g., 6h)

5. Remove, Clean,
& Reweigh Coupon

6. Calculate Weight
Loss (W)

7. Calculate Corrosion
Rate (CR)

8. Calculate Inhibition
Efficiency (IE%)
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Caption: Workflow for the weight loss corrosion inhibition test.

2. Protocol: Potentiodynamic Polarization Scans (Based on ASTM G59/G61)[14]

This electrochemical technique provides insights into the mechanism of inhibition (anodic,

cathodic, or mixed-type).

1. Cell Setup:

a. Use a three-electrode glass cell: a mild steel working electrode (WE), a platinum

counter electrode (CE), and a saturated calomel reference electrode (SCE).

b. Fill the cell with the test solution (inhibited or uninhibited acid) and maintain the desired

temperature.

2. Stabilization:

a. Immerse the electrodes and allow the open-circuit potential (OCP) to stabilize for

approximately 30-60 minutes.

3. Polarization Scan:

a. Using a potentiostat, scan the potential from approximately -250 mV to +250 mV

relative to the OCP at a slow scan rate (e.g., 0.167 mV/s).[14]

4. Data Analysis:

a. Plot the logarithm of the measured current density (log i) versus the applied potential

(E).

b. Extrapolate the linear (Tafel) regions of the cathodic and anodic curves back to the

corrosion potential (Ecorr) to determine the corrosion current density (icorr).

c. Calculate IE% = [(icorr_blank - icorr_inhibited) / icorr_blank] * 100.

Mechanism of Action
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Caption: Adsorption mechanism of cationic Rodine 213 on a metal surface.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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